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Compound of Interest

Compound Name: Fenticlor

Cat. No.: B1222476 Get Quote

Fenticlor: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis, and mechanism of action of Fenticlor. The information is intended for researchers,

scientists, and professionals involved in drug development and related fields.

Chemical and Physical Properties
Fenticlor, also known as bis(2-hydroxy-5-chlorophenyl) sulfide, is a chlorinated phenolic

compound with established antibacterial and antifungal properties.[1][2] It has been used

topically and in veterinary medicine.[1][2] The following tables summarize its key chemical

identifiers and physicochemical properties.

Chemical Identifiers
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Identifier Value

IUPAC Name 2,2'-Thiobis(4-chlorophenol)[3][4]

CAS Number 97-24-5[1][3][4]

Molecular Formula C₁₂H₈Cl₂O₂S[1][3][4]

Synonyms

Fentichlor, Bis(2-hydroxy-5-chlorophenyl)

sulfide, 2,2'-Dihydroxy-5,5'-dichlorodiphenyl

sulfide[3][4]

InChI Key ANUSOIHIIPAHJV-UHFFFAOYSA-N[4][5]

Physicochemical Properties
Property Value

Molar Mass 287.16 g/mol [1]

Appearance
White to cream-colored crystalline solid or pale

yellow powder[5][6]

Melting Point 174-175.8 °C (345-348.4 °F)[1][3][5][6]

Boiling Point 416.7 ± 45.0 °C (Predicted)[7]

Solubility
Insoluble in water[5][6]. Soluble in aqueous

solutions of NaOH, alcohol, and hot benzene.[3]

pKa₁ (acidic) 6.28

pKa₂ (acidic) 9.05

LogP 4.5

Density 1.58 g/cm³[6]

Experimental Protocols: Synthesis of Fenticlor
Two primary methods for the synthesis of Fenticlor have been documented:

Method 1: Aluminum Chloride-Catalyzed Reaction
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This method involves the reaction of 4-chlorophenol with sulfur dichloride (SCl₂) in the

presence of aluminum chloride (AlCl₃) as a catalyst.

Experimental Workflow:
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Caption: Synthesis of Fenticlor via AlCl₃-catalyzed reaction.

Method 2: Chlorination of Bis(2-hydroxyphenyl)sulfide
This alternative synthesis route involves the chlorination of bis(2-hydroxyphenyl)sulfide.

Experimental Workflow:
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Caption: Synthesis of Fenticlor via chlorination.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
Fenticlor's antimicrobial activity is primarily attributed to its function as an uncoupler of

oxidative phosphorylation. It disrupts the proton motive force across the inner mitochondrial

membrane in eukaryotic pathogens or the cytoplasmic membrane in bacteria. This dissipation

of the proton gradient uncouples the electron transport chain from ATP synthesis, leading to a

depletion of cellular ATP and ultimately, cell death.

The proposed mechanism involves Fenticlor acting as a protonophore, shuttling protons

across the membrane.

Signaling Pathway:
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Caption: Fenticlor uncouples oxidative phosphorylation by dissipating the proton gradient.

Analytical Methods
The analysis of Fenticlor can be performed using various spectrometric techniques. Mass

spectrometry, particularly electron ionization (EI-MS), is a valuable tool for its identification and

structural elucidation. The NIST WebBook provides reference mass spectra for Fenticlor.[4][8]

[9]

Safety and Toxicity
Fenticlor may cause skin irritation and photosensitivity.[2][5] The oral LD50 in rats is reported

to be 3250 mg/kg.[2] Standard precautions for handling chemical compounds should be

observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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